Cas no 106686-63-9 (Benzene,1,2-dimethoxy-3-(1Z)-1-propen-1-yl-)

Benzene,1,2-dimethoxy-3-(1Z)-1-propen-1-yl- Properties

Names and Identifiers

• Benzene,1,2-dimethoxy-3-(1Z)-1-propen-1-yl-
• [(Z)-2,3-dimethoxyprop-1-enyl]benzene
• [(1Z)-2,3-Dimethoxyprop-1-en-1-yl]benzene
• benzene, [(1Z)-2,3-dimethoxy-1-propen-1-yl]-
• Z-2,3-Dimethoxypropenylbenzene
• CCRIS 1593
• DTXSID301030685
• 106686-63-9
• +Expand

• InChIKey： WSXXIMFOIMLGKY-FLIBITNWSA-N
• Inchi： InChI=1S/C11H14O2/c1-12-9-11(13-2)8-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3/b11-8-
• SMILES： COC/C(=C/C1=CC=CC=C1)/OC

Computed Properties

• Exact Mass: 178.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.09938
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 2.32030
• PSA: 18.46
• Refractive Index: 1.534
• Boiling Point: 274.4°Cat760mmHg
• Flash Point: 106.6°C
• Density: 1.012